![molecular formula C12H10N2O B3250585 2-[(Furan-2-ylmethyl)amino]benzonitrile CAS No. 204078-98-8](/img/structure/B3250585.png)
2-[(Furan-2-ylmethyl)amino]benzonitrile
Cat. No. B3250585
M. Wt: 198.22 g/mol
InChI Key: KUDSLEWSBLTGCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06127541
Procedure details
According to a similar manner to that in Reference Example 12, the title compound was synthesized from 2-fluorobenzonitrile and 2-(aminomethyl)furan.
Name
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[C:4]#[N:5].[NH2:10][CH2:11][C:12]1[O:13][CH:14]=[CH:15][CH:16]=1>>[O:13]1[CH:14]=[CH:15][CH:16]=[C:12]1[CH2:11][NH:10][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[C:4]#[N:5]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(C#N)C=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCC=1OC=CC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O1C(=CC=C1)CNC1=C(C#N)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
